L-Tyrosine-d5

• Molecular Formula: C9H11NO3
• Molecular Weight: 186.22 g/mol
• InChI: InChI=1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m0/s1/i1D,2D,3D,4D,8D
• InChIKey: OUYCCCASQSFEME-DINGIVGRSA-N

L-Tyrosine-d5 Isotope-Labeled Internal Standard

L-Tyrosine-d5 is a deuterated isotopologue of the non-essential amino acid L-Tyrosine, wherein five hydrogen atoms are replaced with deuterium . With a molecular formula of C₉H₆D₅NO₃ and a molecular weight of 186.22 g/mol, it is classified as a stable isotope-labeled internal standard (SIL-IS) . It is primarily employed in mass spectrometry-based quantitative assays to accurately measure endogenous L-Tyrosine concentrations in complex biological matrices .

Stable isotope-labeled internal standard (SIL-IS) for LC–MS/MS bioanalysis

Provides a 5 Da mass shift with chromatographic co-elution, enabling complete mass spectrometric resolution

Designed for matrix-effect correction and recovery normalization in human serum/plasma research matrices

Supports bioanalytical method validation, tracer kinetics, and reference measurement procedure development

L-Tyrosine-d5: Non-Substitutable Internal Standard

In quantitative mass spectrometry, stable isotope-labeled internal standards must possess a sufficient mass difference from the analyte to prevent cross-interference from natural isotopic distributions. L-Tyrosine-d5 provides a +5 Da mass shift, which effectively separates its signal from that of unlabeled L-Tyrosine (Δm = +5 Da) and avoids the potential signal overlap observed with lower-mass labeled analogs (e.g., d4: Δm = +4 Da) in complex matrices [1]. Furthermore, deuterium labeling can introduce a kinetic isotope effect (KIE) that may alter metabolic stability and chromatographic behavior compared to unlabeled or differently labeled forms [2]. Simply substituting L-Tyrosine-d5 with an unlabeled standard or a different isotopologue (e.g., d2, d4, d7) without method re-validation risks introducing quantitative inaccuracies due to isotopic interference or altered physicochemical properties.

L-Tyrosine-d5 (target) Unlabeled L-tyrosine Cannot correct for ion suppression or extraction variability; co-elutes and is indistinguishable by MS

L-Tyrosine-d5 L-Tyrosine-¹³C₆ or -¹⁵N Different mass shifts may alter chromatographic isotope effects; method re-optimization often required

L-Tyrosine-d5 ¹³C-labeled tyrosine Deuterium KIE (≈5–10) can bias enzymatic flux estimates; ¹³C analogs exhibit negligible kinetic perturbation

• [1] MedChemExpress. Stable Isotope Labeled Internal Standard Selection Guide. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

L-Tyrosine-d5 Performance Metrics

Mass Shift for LC-MS/MS Quantification

L-Tyrosine-d5 is available with a consistent specification of ≥98 atom% D isotopic enrichment and ≥98% chemical purity, matching or exceeding the typical specifications for L-Tyrosine-d4 and L-Tyrosine-d7 . This high level of enrichment minimizes the contribution of unlabeled species to the internal standard signal, ensuring accurate quantification across a wide dynamic range.

Mass Shift Resolution

Class-level

+5 Da (m/z 182.1 → 187.1)

Supports baseline MS resolution without isotopic interference

Requires confirmation of isotopic purity and absence of unlabeled carryover

Evidence Dimension	Isotopic Purity (atom% D) and Chemical Purity
Target Compound Data	≥98 atom% D, ≥98% chemical purity
Comparator Or Baseline	L-Tyrosine-d4: ≥98 atom% D, ≥99% (CP); L-Tyrosine-d7: 98 atom% D, ≥98% chemical purity
Quantified Difference	Equivalent or superior isotopic purity compared to d4 and d7 analogs
Conditions	Specifications from commercial vendors (Aladdin, Fisher Scientific, CDN Isotopes)

Why This Matters

High isotopic purity directly correlates with reduced quantitative error in LC-MS/MS assays, making L-Tyrosine-d5 a reliable choice for demanding analytical workflows.

Matrix Effect & Recovery in Serum Bioanalysis

L-Tyrosine-d5 provides a +5 Da mass shift relative to unlabeled L-Tyrosine. This exceeds the minimum recommended mass shift of +3 Da for reliable MS/MS quantification and is greater than the +4 Da shift offered by L-Tyrosine-d4 [1]. The larger mass difference reduces the risk of isotopic cross-talk from the analyte's natural M+1/M+2 isotopologues, particularly important when analyzing high concentrations of endogenous tyrosine.

Matrix Effect & Recovery

Class-level

ME 98.7–107.3% | RE 92.7–102.3%

Supports matrix-effect correction in human serum research matrices

Data from validated HILIC–MS/MS method; method transfer may require re-verification

Evidence Dimension	Mass Difference from Unlabeled L-Tyrosine
Target Compound Data	+5 Da (replacement of 5 hydrogens with deuterium)
Comparator Or Baseline	L-Tyrosine-d4: +4 Da; L-Tyrosine-d7: +7 Da; Unlabeled: 0 Da
Quantified Difference	L-Tyrosine-d5 offers an intermediate mass shift that balances separation and cost/synthetic accessibility
Conditions	Theoretical calculation based on molecular structure

Why This Matters

The +5 Da mass shift of L-Tyrosine-d5 ensures robust signal separation from the analyte in complex biological matrices, enhancing quantitative accuracy without the potential synthetic challenges or higher cost of larger mass shifts (e.g., d7).

• [1] MedChemExpress. General Guidance on Stable Isotope Labeled Internal Standards. View Source

Linear Dynamic Range in GC-SIM

L-Tyrosine-d5 is deuterated at both the α-carbon (1 D) and the phenyl ring (4 D). This dual-site deuteration can confer enhanced metabolic stability compared to unlabeled L-Tyrosine or ring-only deuterated analogs (e.g., L-Tyrosine-d4) due to the primary kinetic isotope effect at the α-carbon, which is involved in key enzymatic reactions such as transamination [1][2].

Linear Dynamic Range

Class-level

≥0.5% isotopic enrichment (5/1000 molar ratio)

Supports low-level tracer quantification in metabolic flux studies

Based on GC-SIM derivative method; LC-MS performance may differ

Evidence Dimension	Deuteration Sites and Metabolic Stability
Target Compound Data	Deuterated at α-carbon and phenyl ring (5 deuterium atoms total)
Comparator Or Baseline	L-Tyrosine-d4: ring-only deuteration (no α-carbon deuteration)
Quantified Difference	α-Carbon deuteration in L-Tyrosine-d5 introduces a primary kinetic isotope effect, reducing the rate of enzymatic reactions at this position.
Conditions	Based on established principles of kinetic isotope effects in deuterated amino acids

Why This Matters

For metabolic flux studies, the α-carbon deuteration in L-Tyrosine-d5 provides a more robust tracer that is less susceptible to metabolic exchange, yielding more reliable kinetic data compared to ring-only deuterated alternatives.

• [1] Deuterium isotope effect in the transamination of p-tyrosine by rat liver tyrosine transaminase. J Biol Chem. 1969;244(24):6648-6652. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Isotope Effect on Tyrosine Hydroxylase Kinetics

While L-Tyrosine-d5 is not the most commonly cited tyrosine SIL-IS (with d4 and d7 being more frequently reported in published methods), its +5 Da mass shift and high isotopic purity make it fully suitable for use as an internal standard in LC-MS/MS assays following established guidelines for bioanalytical method validation [1]. The selection of a specific isotopologue often depends on the need to avoid co-eluting interferences; L-Tyrosine-d5 offers an alternative when d4 or d7 standards are unavailable or show matrix interference in a particular sample type.

Kinetic Isotope Effect

Class-level

k_H/k_D ≈ 5–10

Deuterium substitution alters tyrosine hydroxylase reaction rate

Model kinetic studies accordingly; ¹³C-labeled analogs avoid this perturbation

Evidence Dimension	Method Validation Suitability
Target Compound Data	Meets criteria for SIL-IS use: >3 Da mass difference, high isotopic purity
Comparator Or Baseline	Unlabeled tyrosine (unsuitable as IS due to no mass difference)
Quantified Difference	Compliant with regulatory guidelines for internal standard selection
Conditions	Based on FDA and EMA guidelines for bioanalytical method validation

Why This Matters

L-Tyrosine-d5 provides a validated, off-the-shelf solution for bioanalytical method development, ensuring compliance with regulatory expectations for quantitative accuracy and precision.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

L-Tyrosine-d5 Application Scenarios

Clinical Tyrosine Quantification by LC-MS/MS

L-Tyrosine-d5 is used as an internal standard for the absolute quantification of L-Tyrosine in human plasma and serum using LC-MS/MS . The +5 Da mass shift ensures clear separation from endogenous tyrosine, enabling precise measurement of concentrations in the micromolar range, critical for diagnosing and monitoring metabolic disorders such as tyrosinemia and phenylketonuria (PKU) .

In Vivo Tracer Kinetics of Tyrosine

As a deuterated tracer, L-Tyrosine-d5 can be administered to animal models or humans to track the absorption, distribution, metabolism, and excretion (ADME) of tyrosine and related compounds . The kinetic isotope effect at the α-carbon reduces metabolic turnover, providing a more stable tracer for assessing whole-body protein turnover and tyrosine hydroxylation rates [1].

Reference Measurement Procedure for Tyrosine Standardization

In targeted proteomics workflows, L-Tyrosine-d5 can be spiked into cell lysates or tissue homogenates to correct for sample preparation variability and matrix effects during the analysis of tyrosine-containing peptides or free amino acid panels . This is particularly valuable in studies of cancer metabolism and neurodegenerative diseases where tyrosine levels are dysregulated .

Kinetic Isotope Effect Correction in Enzyme Assays

L-Tyrosine-d5 serves as a alternative stable isotope-labeled internal standard when developing or cross-validating LC-MS/MS methods for tyrosine quantification . Its use can help identify and mitigate matrix-specific interferences that may affect other isotopologues (e.g., d4 or d7), ensuring robust and transferable analytical protocols across different laboratories or sample matrices .

Application

Selection Property

Validation Focus

Endogenous tyrosine bioanalysis in human plasma research

5 Da mass shift with co-elution; matrix-effect correction capability

Matrix-effect and recovery assessment in target research matrix

Metabolic tracer kinetics research

Low isotopic enrichment detection; linear SIM/MRM response

Linearity of calibration at low molar ratios

Isotope dilution reference method development

High-purity labeled internal standard; defined mass shift

Measurement uncertainty evaluation and traceability establishment

Deuterium isotope effect investigation in enzymatic assays

Deuterium kinetic isotope effect (KIE) characterization

Reaction rate correction modeling; comparison to ¹³C analogs

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source